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Compound of Interest

Compound Name: Noracetildenafil

Cat. No.: B563928 Get Quote

For researchers and scientists in the dynamic field of drug development, the safe handling and

disposal of novel compounds like Noracetildenafil are paramount. Adherence to proper

disposal protocols is not only a regulatory requirement but also a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the appropriate disposal of Noracetildenafil, ensuring the

safety of personnel and the protection of our ecosystem.

Noracetildenafil is a derivative of Sildenafil, a phosphodiesterase 5 (PDE5) inhibitor.[1] As with

many research chemicals, specific disposal guidelines may not be readily available. However,

based on general principles of chemical waste management and information from safety data

sheets (SDS) for similar compounds, a conservative and safe disposal strategy can be

formulated. The primary directive is to treat Noracetildenafil as a hazardous chemical waste

and manage it accordingly.

Key Data for Noracetildenafil
A summary of the available quantitative data for Noracetildenafil is presented below. This

information is crucial for understanding the compound's physical and chemical properties,

which can inform handling and disposal decisions.
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Property Value

Formal Name

5-[2-ethoxy-5-[2-(4-methyl-1-

piperazinyl)acetyl]phenyl]-1,6-dihydro-1-methyl-

3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one

CAS Number 949091-38-7

Molecular Formula C₂₄H₃₂N₆O₃

Formula Weight 452.6 g/mol

Purity ≥95%

Formulation A solid

Solubility Soluble in Methanol

Storage -20°C

Experimental Protocols: Disposal Procedures
The following step-by-step protocol outlines the recommended procedure for the disposal of

Noracetildenafil. This protocol is based on standard practices for the disposal of chemical

waste and should be adapted to comply with the specific regulations of your institution and

local authorities.

Step 1: Personal Protective Equipment (PPE)

Before handling Noracetildenafil for disposal, ensure you are wearing appropriate PPE,

including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation
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Proper segregation of chemical waste is crucial. Do not mix Noracetildenafil waste with other

waste streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Solid Waste: Place any solid Noracetildenafil, contaminated weighing boats, or other

contaminated disposable labware into a designated hazardous waste container. The

container should be clearly labeled with the words "Hazardous Waste" and the chemical

name "Noracetildenafil."

Liquid Waste: If Noracetildenafil is in a solvent (e.g., methanol), the solution should be

collected in a designated hazardous waste container for flammable liquids. The container

must be clearly labeled with "Hazardous Waste," the chemical name "Noracetildenafil," and

the name of the solvent.

Sharps Waste: Any needles or other sharps contaminated with Noracetildenafil should be

disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Waste Container Management

Ensure that the hazardous waste container is in good condition and compatible with the

chemical.

Keep the container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Step 4: Final Disposal

Once the waste container is full or ready for pickup, arrange for its collection by your

institution's EHS department or a licensed hazardous waste disposal contractor.

Do not dispose of Noracetildenafil down the drain or in the regular trash.[1] Improper

disposal can lead to environmental contamination and potential harm to aquatic life.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Noracetildenafil waste.
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Caption: Logical workflow for the safe disposal of Noracetildenafil.

By following these procedures, researchers can ensure the safe and compliant disposal of

Noracetildenafil, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific safety and disposal

guidelines for comprehensive compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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